4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride

Specification

• CAS No.: 1235439-42-5
• Molecular Formula: C15H16ClN3
• Molecular Weight: 273.76 g/mol
• IUPAC Name: 4-(2,3-dihydroindol-1-yl)benzenecarboximidamide;hydrochloride
• Standard InChI: InChI=1S/C15H15N3.ClH/c16-15(17)12-5-7-13(8-6-12)18-10-9-11-3-1-2-4-14(11)18;/h1-8H,9-10H2,(H3,16,17);1H
• Standard InChI Key: ABINXTOECHWQJO-UHFFFAOYSA-N
• SMILES: C1CN(C2=CC=CC=C21)C3=CC=C(C=C3)C(=N)N.Cl
• Canonical SMILES: C1CN(C2=CC=CC=C21)C3=CC=C(C=C3)C(=N)N.Cl

Introduction

Chemical Identity and Properties

4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride is an organic compound characterized by its unique structural features combining an indole moiety with a carboximidamide functional group. The compound is identified by the CAS registry number 1235439-42-5, which serves as its unique identifier in chemical databases and literature. This compound belongs to the broader class of indole derivatives, which are prevalent in various natural products and pharmaceutically active compounds. The chemical is typically available as a powder, making it suitable for laboratory applications in research and development settings.

Structural Characteristics

The molecular structure of 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride features a 2,3-dihydroindole (indoline) core connected to a benzene ring that bears a carboximidamide group. The compound has a molecular formula of C15H16ClN3, indicating the presence of 15 carbon atoms, 16 hydrogen atoms, 3 nitrogen atoms, and 1 chlorine atom (as the hydrochloride salt). The molecular weight of this compound is 273.76 g/mol, which places it in the range of small-molecule drug candidates that often exhibit favorable pharmacokinetic properties.

The compound can be referenced through various standardized chemical identifiers that facilitate its unambiguous identification across different databases and literature sources. These identifiers are critical for ensuring accurate communication about the compound in scientific and regulatory contexts.

Table 1: Chemical Identifiers for 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride

Identifier	Value
CAS Number	1235439-42-5
IUPAC Name	4-(2,3-dihydroindol-1-yl)benzenecarboximidamide hydrochloride
Molecular Formula	C15H16ClN3
Molecular Weight	273.76 g/mol
Standard InChI	InChI=1S/C15H15N3.ClH/c16-15(17)12-5-7-13(8-6-12)18-10-9-11-3-1-2-4-14(11)18;/h1-8H,9-10H2,(H3,16,17);1H
Standard InChIKey	ABINXTOECHWQJO-UHFFFAOYSA-N
SMILES	C1CN(C2=CC=CC=C21)C3=CC=C(C=C3)C(=N)N.Cl

The IUPAC name provides the systematic naming according to international chemical nomenclature standards, while the InChI (International Chemical Identifier) and SMILES (Simplified Molecular Input Line Entry System) notations offer machine-readable representations of the compound's structure.

Physical and Chemical Properties

The physical and chemical properties of 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride determine its behavior in various experimental contexts and influence its potential applications in research and development.

Chemical Reactivity

While specific data on the chemical reactivity of 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride is limited in the provided sources, inferences can be made based on its structural features. The compound contains multiple functional groups that could potentially participate in various chemical reactions. The indoline moiety, with its secondary amine incorporated into a ring system, represents a nucleophilic center. The carboximidamide group, similar to an amidine, can engage in hydrogen bonding and potentially act as a ligand in coordination chemistry. These structural features suggest potential reactivity patterns that could be exploited in synthetic chemistry applications.

Synthesis and Related Compounds

Related Compound Classes

The target compound is structurally related to several important classes of heterocyclic compounds with established pharmaceutical significance. Pyrazole derivatives, for instance, have been reported to possess diverse pharmacological activities. Similarly, pyrimido[4,5-b]indoles, which share the indole core with our compound of interest, have been synthesized through base-promoted tandem cyclization reactions involving indole derivatives. These related compound classes provide context for understanding the potential significance of 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride in chemical research and drug discovery.

Applications and Research Significance

Chemical Synthesis

As a structurally distinct indole derivative, 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride may serve as a valuable building block in the synthesis of more complex molecules. The presence of multiple functional groups provides opportunities for selective modifications, potentially enabling the creation of diverse chemical libraries for structure-activity relationship studies. In organic synthesis, such compounds often serve as intermediates in the preparation of heterocyclic systems with tailored properties for specific applications.

Precaution Category	Recommended Measures
Personal Protective Equipment	Gloves, safety glasses, lab coat
Engineering Controls	Use in well-ventilated area or fume hood
Storage	Store in a well-ventilated area away from incompatible substances
Disposal	Follow local regulations for disposal of chemical waste
Emergency Response	Have appropriate spill control materials available

These safety measures are based on general recommendations for chemicals with similar hazard profiles. The implementation of these precautions helps minimize the risks associated with handling this compound in research and laboratory settings.

Future Research Directions

Despite the limited information available on 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride in the current literature, several promising research directions could be pursued to expand our understanding of this compound and potentially unlock new applications.

Structure-Activity Relationship Studies

Investigating the structure-activity relationships of 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride and its derivatives could provide valuable insights into the influence of specific structural features on biological activity. Systematic modifications of the indoline core, the linking phenyl ring, or the carboximidamide group could generate a library of analogues with potentially enhanced properties for specific applications. Such studies would contribute to the rational design of new compounds with optimized characteristics for pharmaceutical or other applications.

Biological Activity Evaluation

Screening 4-(2,3-dihydro-1H-indol-1-yl)benzene-1-carboximidamide hydrochloride for various biological activities could reveal previously unrecognized potential for therapeutic applications. Given the prevalence of indole-containing compounds in pharmacologically active substances, investigating this compound against a range of biological targets such as enzymes, receptors, or pathogenic organisms could identify promising leads for drug development. Additionally, exploring its potential as a building block for the synthesis of more complex bioactive molecules could expand its utility in medicinal chemistry research.